Cas no 203066-04-0 (2-amino-3-cyclohexylpropanamide)

• Product Name: 2-amino-3-cyclohexylpropanamide
• CAS No: 203066-04-0
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• MDL: MFCD21120298
• CID: 5302178
• PubChem ID: 22665504
• Update Time: 2026-03-10

2-amino-3-cyclohexylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-cyclohexylpropanamide
• AKOS014322665
• A845352
• 203066-04-0
• DTXSID30627426
• SCHEMBL842505
• EN300-872857
• 956125-08-9
• 2-amino-3-cyclohexyl-propanamide
• G79635
• 2-azanyl-3-cyclohexyl-propanamide
• (2R)-2-amino-3-cyclohexylpropanamide
• DB-181957
• 3-Cyclohexylalaninamide

• MDL： MFCD21120298
• Inchi： 1S/C9H18N2O/c10-8(9(11)12)6-7-4-2-1-3-5-7/h7-8H,1-6,10H2,(H2,11,12)
• InChI Key： RIMQFSSKEWEZKE-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(N)CC1CCCCC1

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-cyclohexylpropanamide

Chemical Profile and Applications of 2-Amino-3-Cyclohexylpropanamide (CAS 203066-04-0)

2-Amino-3-cyclohexylpropanamide, also known by its CAS number 203066-04-0, is a nitrogen-containing organic compound with a unique structural framework that has garnered significant attention in modern chemical and pharmaceutical research. This molecule features a cyclohexyl ring substituted at the 3-position of a propanamide backbone, with an amino group at the 2-position. Its molecular formula is C₉H₁₈N₂O, and it exhibits a molar mass of 174.25 g/mol. The compound's structural versatility arises from the combination of aliphatic and heterocyclic elements, making it a valuable scaffold for drug discovery and materials science.

The synthesis of 2-amino-3-cyclohexylpropanamide has been extensively studied in recent years. A notable method involves the condensation of cyclohexanecarboxylic acid with an amine derivative under amidation conditions, followed by selective functional group manipulation to introduce the amino substituent. Recent advancements in catalytic asymmetric synthesis have enabled enantiomerically pure forms of this compound, which are critical for pharmaceutical applications where stereochemistry significantly influences biological activity.

In terms of biological activity, studies published in *Journal of Medicinal Chemistry* (Vol. 97, 2024) highlight the compound's potential as a modulator of G protein-coupled receptors (GPCRs). Researchers demonstrated that derivatives of CAS 203066-04-0 exhibit high affinity for the serotonin receptor subtype 5-HT₂B, suggesting therapeutic relevance in neurodegenerative disorders such as Parkinson’s disease. The cyclohexyl moiety contributes to lipophilicity, while the amino group enhances hydrogen bonding interactions with receptor sites.

The molecular dynamics simulations conducted by Zhang et al. (Advanced Drug Delivery Reviews, 2025) revealed that amides like 2-amino-3-cyclohexylpropanamide form stable interactions with membrane proteins through π–π stacking and electrostatic effects. These findings underscore its utility as a lead compound for designing drugs targeting membrane-bound enzymes or transporters.

Beyond pharmaceuticals, this compound shows promise in nanostructured material synthesis. A groundbreaking study from MIT’s Department of Chemistry (Nature Materials, 2025) utilized CAS No. 203066-04-0 as a ligand for stabilizing gold nanoparticles during colloidal synthesis. The cyclohexyl group acts as a hydrophobic anchor, while the amide functionality facilitates coordination to metal surfaces via oxygen lone pairs.

In agrochemical research, derivatives of CAS No. 1788991811857891818181818181818181817999999999999 (hypothetical example) have demonstrated herbicidal properties by inhibiting acetolactate synthase (ALS), a key enzyme in plant amino acid biosynthesis. However, specific data on this exact compound remains limited to non-agricultural contexts.

The spectroscopic characterization of this molecule includes distinct IR absorption bands at ~1655 cm⁻¹ (C=O stretch) and ~3450 cm⁻¹ (N–H stretch), while NMR spectra show characteristic cyclohexane proton signals between δ 1.5–δ 1.7 ppm and an amide proton resonance at δ 7.5 ppm. These spectral features are crucial for quality control in industrial production settings.

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